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Compound of Interest

Compound Name: Norcocaine hydrochloride

CAS No.: 61585-22-6

Cat. No.: B1229696

Get Quote

Comparative Technical Guide: Norcocaine
Hydrochloride Reference Standards
Content Type: Technical Comparison & Validation Protocol Target Audience: Analytical

Toxicologists, Forensic Scientists, and DMPK Researchers

Executive Summary
In quantitative forensic toxicology and DMPK studies, the integrity of the reference standard is

the single most critical variable affecting assay accuracy. This guide compares Norcocaine
Hydrochloride standards from three distinct supplier tiers: Certified Reference Materials

(CRM) (e.g., Cerilliant/Sigma), Analytical Reference Standards (e.g., Cayman Chemical), and

Bulk Chemical Suppliers (e.g., TRC).

Key Finding: The primary source of error in norcocaine quantitation is not instrument sensitivity,

but the stoichiometric mismatch between "Free Base" and "Hydrochloride Salt" forms during

stock preparation. This guide provides a self-validating workflow to neutralize this error.
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Technical Background & Causality
Norcocaine (CAS: 61585-22-6 for HCl) is the N-demethylated metabolite of cocaine. It is

pharmacologically active and serves as a critical biomarker for chronic usage timelines.

The Stoichiometry Trap
Suppliers specify concentrations differently, leading to a potential 12.6% systematic error if

ignored.

Molecular Weight (Free Base): 289.33 g/mol [1]

Molecular Weight (HCl Salt): 325.80 g/mol

Salt-to-Base Ratio: 1.126

Critical Insight:

Supplier A (CRM Solution): Often supplied as "1.0 mg/mL as free base."[2] This means the

ampoule actually contains 1.126 mg/mL of the HCl salt.

Supplier B (Neat Solid): Supplied as the HCl salt. Weighing 1.0 mg yields only 0.88 mg of the

active free base.

Comparative Analysis: Supplier Tiers
The following matrix compares the performance and utility of standards based on experimental

validation criteria.
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Feature
Tier 1: ISO 17034

CRM

Tier 2: Analytical

Standard

Tier 3: Bulk

Chemical

Example Suppliers
Cerilliant, LGC

Standards

Cayman Chemical,

Enamine
TRC, SynQuest

Form
Solution (e.g.,

Acetonitrile)

Crystalline Solid

(Neat)

Powder (Variable

hydration)

Purity Confidence
High (Certified Mass

Fraction)

Med-High (>98%

HPLC)

Variable (Requires

qNMR)

Hygroscopicity Risk
None (Sealed

Ampoule)

High (HCl salts absorb

water)
Very High

Stoichiometry
Adjusted to Free Base

(Usually)
Supplied as Salt Supplied as Salt

Primary Use Case Calibrators & QC
Method Development

/ Screening

Synthesis / Animal

Dosing

Experimental Protocols (Self-Validating Systems)
To ensure scientific integrity, you must validate your standard before running clinical samples.

Protocol A: The "Gold Standard" Purity Check (qNMR)
Use this protocol for Tier 2/3 neat solids to determine absolute purity (Assay %) prior to

weighing.

Principle: Quantitative Nuclear Magnetic Resonance (qNMR) uses an internal standard (IS) of

known purity to determine the molar amount of the analyte, independent of its extinction

coefficient.

Reagents:

Solvent: D2O or DMSO-d6 (depending on solubility; Norcocaine HCl is water-soluble).

Internal Standard (IS): Maleic Acid (TraceCERT® grade), high purity (>99.9%).
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Workflow:

Weighing: Accurately weigh ~10 mg of Norcocaine HCl (Analyte) and ~5 mg of Maleic Acid

(IS) into the same vial using a microbalance (readability 0.001 mg). Record masses (

,

).

Dissolution: Dissolve in 600 µL D2O. Vortex until clear. Transfer to NMR tube.

Acquisition:

Pulse sequence: 90° pulse.

Relaxation delay (d1):

seconds (Must be

of the slowest proton).

Scans: 16 or 32.

Processing: Phase and baseline correct manually.

Calculation:

Where

= Integral area,

= Number of protons (e.g., Maleic acid singlet = 2H).

Protocol B: LC-MS/MS Validation & Cross-Check
Use this to verify the concentration of a Tier 1 CRM against a Tier 2 neat standard.

Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495). Column: C18 Reverse

Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).

Method Parameters:
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Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient: 5% B to 95% B over 4 minutes.

MRM Transitions (Positive ESI):

Precursor: 290.1 m/z

Quantifier: 168.1 m/z (Loss of benzoic acid)

Qualifier: 136.1 m/z (Further fragmentation)

Validation Step:

Prepare a 100 ng/mL solution from the Tier 1 CRM.

Prepare a 100 ng/mL solution from the Tier 2 Neat Solid (corrected for purity and salt

content).

Inject both (

).

Acceptance Criteria: The peak area ratio must be within ±5%. If >5%, the neat solid likely

has absorbed water (weighing error) or the CRM has concentrated due to solvent

evaporation.

Visualization of Workflows
Diagram 1: Analytical Validation Workflow
This diagram illustrates the decision logic for handling different standard grades to ensure data

integrity.
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Caption: Logical workflow for normalizing differences between solution-based CRMs and neat

solid standards.

Diagram 2: Metabolic Context
Understanding the origin of Norcocaine helps in interpreting impurity profiles (e.g., presence of

Cocaine in Norcocaine standards due to incomplete synthesis).

Cocaine
(Precursor)

Norcocaine
(Target Analyte)

Benzoylecgonine
(Major Metabolite)

CYP3A4
(N-Demethylation)

hCE1
(Hydrolysis)

Click to download full resolution via product page

Caption: Metabolic pathway showing N-demethylation of Cocaine to Norcocaine via CYP3A4.

Recommendations & Conclusion
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For Clinical/Forensic Casework: Always utilize Tier 1 (CRM) solutions. The cost of the

standard is negligible compared to the legal cost of defending a challenged result. Ensure

you verify if the concentration is listed as "Free Base" or "Salt" to avoid a 12% quantification

error.

For Research/Animal Studies:Tier 2 (Neat Solids) are acceptable but must be dried or

corrected for water content. Hydroscopic HCl salts can absorb 5-10% water weight in humid

labs, artificially lowering the dose if not corrected.

Storage: Store all solutions at -20°C. Norcocaine is prone to ester hydrolysis (breaking down

to norecgonine methyl ester) if left at room temperature in basic or neutral aqueous buffers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1229696/docs#comparing-norcocaine-hydrochloride-
reference-standards-from-different-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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